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Compound of Interest

Compound Name:
3-Bromomethylpyridine

hydrobromide

Cat. No.: B1337984 Get Quote

This guide provides a detailed overview of the fundamental physicochemical properties of 3-

(Bromomethyl)pyridine hydrobromide, a compound of interest for researchers and

professionals in the field of drug development and chemical synthesis.

Core Physicochemical Properties
3-(Bromomethyl)pyridine hydrobromide is a pyridinium compound frequently utilized as a

reagent in organic synthesis. A comprehensive understanding of its molecular characteristics is

essential for its proper application. The key quantitative data for this compound are

summarized below.

Property Value Citations

Molecular Weight 252.93 g/mol [1][2]

Molecular Formula C₆H₆BrN·HBr [1][3]

CAS Number 4916-55-6 [1][3][4]

Melting Point 150 °C [3]

Appearance
White to almost white

powder/crystal
[3]

Synonyms
3-Picolyl bromide

hydrobromide
[2][3]
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Molecular Structure and Composition
The molecular formula, C₆H₆BrN·HBr, indicates that the compound consists of a 3-

(bromomethyl)pyridine molecule and a molecule of hydrogen bromide. The hydrobromide salt

form enhances the compound's stability and handling properties. The structural composition is

a key determinant of its chemical reactivity and physical properties.
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Figure 1: Molecular components of 3-(Bromomethyl)pyridine hydrobromide.

Experimental Protocols
The determination of the molecular weight of 3-(Bromomethyl)pyridine hydrobromide is typically

achieved through standard analytical techniques.

Mass Spectrometry: This is a primary method for determining the molecular weight of a

compound. The process involves ionizing the chemical compound and then measuring the

mass-to-charge ratio of the resulting ions. For 3-(Bromomethyl)pyridine hydrobromide, this

technique would confirm the mass of the 3-(bromomethyl)pyridinium cation and the bromide

anion.

Titration: As referenced in the search results, an assay by titration can be used to determine

the purity of the compound, which is essential for accurate molecular weight-dependent

calculations in experimental settings. This typically involves an acid-base titration to quantify

the hydrobromide content.

The workflow for the characterization of 3-(Bromomethyl)pyridine hydrobromide is outlined

below.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 4 Tech Support

https://www.benchchem.com/product/b1337984?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1337984?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Characterization Workflow

Sample Preparation

Mass Spectrometry Purity Assay (Titration)

Data Analysis

Molecular Weight Confirmation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. scbt.com [scbt.com]

2. 3-(Bromomethyl)pyridine hydrobromide | C6H7Br2N | CID 12707037 - PubChem
[pubchem.ncbi.nlm.nih.gov]

3. chemimpex.com [chemimpex.com]

4. 3-(Bromomethyl)pyridine hydrobromide [oakwoodchemical.com]

To cite this document: BenchChem. [An In-depth Technical Examination of 3-
(Bromomethyl)pyridine Hydrobromide]. BenchChem, [2025]. [Online PDF]. Available at:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 4 Tech Support

https://www.benchchem.com/product/b1337984?utm_src=pdf-body-img
https://www.benchchem.com/product/b1337984?utm_src=pdf-custom-synthesis
https://www.scbt.com/p/3-bromomethyl-pyridine-hydrobromide-4916-55-6
https://pubchem.ncbi.nlm.nih.gov/compound/4916-55-6
https://pubchem.ncbi.nlm.nih.gov/compound/4916-55-6
https://www.chemimpex.com/products/44786
https://www.oakwoodchemical.com/ProductsList.aspx?CategoryID=-2&txtSearch=95584&ExtHyperLink=1
https://www.benchchem.com/product/b1337984#3-bromomethylpyridine-hydrobromide-molecular-weight
https://www.benchchem.com/product/b1337984#3-bromomethylpyridine-hydrobromide-molecular-weight
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1337984?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


[https://www.benchchem.com/product/b1337984#3-bromomethylpyridine-hydrobromide-
molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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